(Ethoxymethyl)(triphenyl)phosphanium chloride

• CAS No.: 63710-30-5
• Molecular Formula: C21H22ClOP
• Molecular Weight: 356.8 g/mol
• IUPAC Name: ethoxymethyl(triphenyl)phosphanium;chloride
• InChI: InChI=1S/C21H22OP.ClH/c1-2-22-18-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-17H,2,18H2,1H3;1H/q+1;/p-1
• InChI Key: OSABVSQWANTQLX-UHFFFAOYSA-M
• Canonical SMILES: CCOC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Description

(Ethoxymethyl)(triphenyl)phosphanium chloride is a useful research compound. Its molecular formula is C21H22ClOP and its molecular weight is 356.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 99.66 g of triphenylphosphine and 37.82 g of chloromethyl ethyl ether in 240 ml of dry benzene was stirred and refluxed (84° C.) for 6 hours. The mixture then was chilled and filtered to give 7, as a white solid, mp 205°-206° C.